Cas no 1554508-38-1 (1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 1554508-38-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5841484
• PubChem ID: 83876807
• Update Time: 2025-06-07

1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine
• [1-(2-methylphenyl)-1h-pyrazol-5-yl]methanamine
• EN300-1591444
• 1554508-38-1

• Inchi： 1S/C11H13N3/c1-9-4-2-3-5-11(9)14-10(8-12)6-7-13-14/h2-7H,8,12H2,1H3
• InChI Key： LBFHVKIEFDYFIH-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)CN)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine

Introduction to 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1554508-38-1)

1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine, with the CAS number 1554508-38-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine consists of a pyrazole ring attached to a methylphenyl group through a methylene bridge. This structural arrangement confers specific pharmacological properties that are being extensively studied for their potential applications in various diseases. Recent research has highlighted the importance of pyrazole derivatives in drug discovery, particularly in the treatment of neurological disorders and cancer.

In the context of neurological disorders, studies have shown that 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine exhibits significant neuroprotective effects. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of antioxidant pathways and the inhibition of pro-inflammatory cytokines.

Beyond its neuroprotective properties, 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. The anti-cancer effects are attributed to its ability to induce apoptosis (programmed cell death) and inhibit cell proliferation. A recent study in the Cancer Research journal reported that 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine can selectively target cancer cells while sparing normal cells, making it a potential candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine have also been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability. Additionally, it exhibits low toxicity and high stability, which are crucial factors for its potential use as a therapeutic agent.

In terms of safety and toxicity, preclinical studies have demonstrated that 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine is well-tolerated at therapeutic doses. Animal models have shown no significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthetic route for producing 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine is well-established and involves several steps, including the formation of a pyrazole ring followed by functional group modifications. The synthesis can be optimized to achieve high yields and purity, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 1-(2-methylphenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1554508-38-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its neuroprotective and anti-cancer properties make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, contributing to advancements in the treatment of various diseases.